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Compound of Interest

Compound Name: 4-Diethylamino-piperidine

Cat. No.: B141726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Diethylamino-piperidine (CAS No. 143300-64-5). The information is intended to support

researchers, scientists, and drug development professionals in handling this compound safely

in a laboratory setting. Due to the limited availability of specific experimental data for this

compound, information from structurally related compounds, particularly piperidine and other N-

substituted piperidines, has been included to provide a thorough assessment of potential

hazards.

Hazard Identification and Classification
4-Diethylamino-piperidine is classified as a hazardous substance. Based on available data

for the compound and its analogs, it is considered harmful if swallowed, in contact with skin, or

inhaled. It is also known to cause skin, eye, and respiratory tract irritation.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Data is based on GHS classifications provided by PubChem and commercial suppliers for 4-
Diethylamino-piperidine and its close analogs.

Signal Word: Warning[1]

Hazard Pictograms:

Physical and Chemical Properties
Quantitative experimental data for 4-Diethylamino-piperidine is not extensively published.

The following table includes available data and predicted values.
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Property Value Source

Molecular Formula C₉H₂₀N₂ [1][2]

Molecular Weight 156.27 g/mol [1][2][3]

Appearance
White solid or colorless to light

yellow liquid
[1][4]

Boiling Point 108°C at 6 mmHg (Predicted) [4]

Density 0.89 ± 0.1 g/cm³ (Predicted) [4]

pKa 10.32 ± 0.20 (Predicted) [4]

Toxicological Information
Detailed toxicological studies specifically on 4-Diethylamino-piperidine are not readily

available. The data presented below is based on general information for piperidine and its

derivatives and should be considered indicative of potential toxicity.
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Toxicity
Endpoint

Value Species Route
Notes and
References

LD50 (Oral) No data available - -

Harmful if

swallowed (GHS

Category 4).

Piperidine has an

oral LD50 of 133-

337 mg/kg in

rats.

LD50 (Dermal) No data available - -

Harmful in

contact with skin

(GHS Category

4).

LC50 (Inhalation) No data available - -

Harmful if

inhaled (GHS

Category 4). The

4-hour LC50 for

piperidine in rats

is reported to be

between 1330-

1420 ppm.[5]

Skin Irritation
Causes skin

irritation
- -

GHS Category 2.

Piperidine is

known to cause

severe skin

burns.

Eye Irritation
Causes serious

eye irritation
- -

GHS Category 2.

Piperidine can

cause severe

eye damage.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is essential when handling 4-Diethylamino-piperidine.
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Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye and Face Protection: Chemical safety goggles and a face shield are required.

Skin Protection: A lab coat, and chemical-resistant gloves (e.g., nitrile rubber) are essential.

For tasks with a higher risk of splashing, chemical-resistant aprons and boots should be

worn.

Respiratory Protection: All handling of 4-Diethylamino-piperidine should be conducted in a

certified chemical fume hood to avoid inhalation of vapors or dust.

Handling Procedures
Work in a well-ventilated area, preferably a chemical fume hood.

Avoid all personal contact, including inhalation of dust or vapors.[6]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep containers securely sealed when not in use.

Storage
Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents and acids.

Store in original, tightly sealed containers.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[7]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes. Remove contaminated

clothing. Seek medical attention if irritation

persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Spills and Leaks
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains or waterways. Collect the spilled material

and place it in a designated container for disposal.

Ventilate the area and wash the spill site after the material has been collected.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.
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Specific Hazards: The combustion of 4-Diethylamino-piperidine may produce toxic and

irritating fumes, including nitrogen oxides and carbon monoxide.

Experimental Protocols Workflow
The following diagram illustrates a logical workflow for the safe handling of 4-Diethylamino-
piperidine in a research setting.
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Safe handling workflow for 4-Diethylamino-piperidine.

This workflow emphasizes the importance of preparation, careful handling, and thorough post-

handling procedures to ensure laboratory safety. Emergency response protocols are integrated
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to address unforeseen incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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